Cas no 1806926-33-9 (4-Chloro-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1806926-33-9
• MF: C₇H₂ClF₆N
• MW: 249.540901660919
• CID: 4869408
• Update Time: 2025-06-08

4-Chloro-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF6N/c8-2-1-3(7(12,13)14)15-5(4(2)9)6(10)11/h1,6H
• InChI Key： HZPVTOHHDBPQDQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)F)N=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Chloro-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1806926-33-9)

4-Chloro-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1806926-33-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. This compound, characterized by its unique polyfluorinated structure, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in the synthesis of high-performance crop protection agents and bioactive molecules. Its molecular formula, C₇H₂ClF₆N, underscores the presence of multiple halogen atoms, which contribute to its distinct physicochemical properties.

In recent years, the demand for fluorinated pyridines like 4-Chloro-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine has surged due to their pivotal role in developing next-generation pesticides and herbicides. With increasing global focus on sustainable agriculture and food security, researchers are actively exploring compounds that offer enhanced efficacy while minimizing environmental impact. This compound’s ability to act as a key building block in the synthesis of low-toxicity agrochemicals aligns perfectly with these industry trends, addressing common search queries such as “eco-friendly pesticide intermediates” and “high-efficiency crop protection chemicals.”

The synthesis of CAS 1806926-33-9 involves sophisticated halogenation and fluorination techniques, often requiring precise control over reaction conditions to achieve optimal yields. Its multifunctional groups enable diverse chemical modifications, facilitating the creation of tailored derivatives for specific applications. For instance, the trifluoromethyl group (-CF₃) is known to enhance lipophilicity and metabolic stability, a feature highly sought after in pharmaceutical research for drug candidates targeting resistant pathogens. This aligns with trending searches like “fluorine in drug design” and “halogenated heterocycles in medicine.”

Beyond agrochemicals, 4-Chloro-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine is also investigated for its potential in electronic materials and specialty coatings. The compound’s electron-withdrawing properties make it a candidate for use in organic semiconductors and liquid crystal displays (LCDs), topics frequently searched by material scientists. Its thermal stability and resistance to degradation under UV exposure further expand its utility in high-tech applications, resonating with queries such as “fluorinated compounds in electronics” and “advanced functional materials.”

From a regulatory standpoint, CAS 1806926-33-9 is subject to stringent safety assessments and environmental impact studies, reflecting the growing emphasis on green chemistry principles. Manufacturers and researchers must adhere to guidelines like REACH and EPA standards, ensuring responsible handling and disposal. This aspect addresses frequently asked questions such as “regulatory compliance for fluorinated intermediates” and “safe handling of halogenated pyridines,” underscoring the compound’s alignment with modern corporate sustainability goals.

In conclusion, 4-Chloro-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1806926-33-9) represents a versatile and innovative chemical entity with broad applications across multiple industries. Its unique fluorinated architecture, coupled with its adaptability in synthesis, positions it as a critical component in addressing contemporary challenges in agriculture, healthcare, and technology. As research continues to uncover new potentials, this compound is poised to remain at the forefront of scientific and industrial advancements.